Dimethoxyscytonemin

• Molecular Formula: C38H28N2O6
• Molecular Weight: 608.6 g/mol
• IUPAC Name: (1E)-3-[(4-hydroxyphenyl)-methoxymethyl]-1-[(3E)-3-[(4-hydroxyphenyl)methylidene]-2-oxo-4H-cyclopenta[b]indol-1-ylidene]-3-methoxy-4H-cyclopenta[b]indol-2-one
• InChI: InChI=1S/C38H28N2O6/c1-45-37(21-13-17-23(42)18-14-21)38(46-2)35-30(25-8-4-6-10-28(25)40-35)32(36(38)44)31-29-24-7-3-5-9-27(24)39-33(29)26(34(31)43)19-20-11-15-22(41)16-12-20/h3-19,37,39-42H,1-2H3/b26-19+,32-31+
• InChI Key: LYBUQCYMUDBGSN-TZSBJDCCSA-N
• Isomeric SMILES: COC(C1=CC=C(C=C1)O)C2(C3=C(C4=CC=CC=C4N3)/C(=C\5/C6=C(/C(=C\C7=CC=C(C=C7)O)/C5=O)NC8=CC=CC=C86)/C2=O)OC
• Canonical SMILES: COC(C1=CC=C(C=C1)O)C2(C3=C(C4=CC=CC=C4N3)C(=C5C6=C(C(=CC7=CC=C(C=C7)O)C5=O)NC8=CC=CC=C86)C2=O)OC
• synonyms: dimethoxyscytonemin

Description

Dimethoxyscytonemin is a natural product found in Scytonema with data available.

Scientific Research Applications

Gene Expression and Molecular Biology

Dimethoxyscytonemin's scientific applications are diverse, primarily seen in the fields of molecular biology and gene expression. It has been studied for its influence on histone modifications, an essential aspect of gene regulation. For example, researchers have explored the effects of dimethoxyscytonemin-related compounds on histone modifications in various contexts, such as in response to hypoxic stress or in the process of DNA methylation and demethylation. These studies contribute to a deeper understanding of epigenetic regulation and its implications for diseases like cancer and genetic disorders (Lavelle et al., 2006), (Chen et al., 2006).

Biochemical Studies

In the area of biochemistry, dimethoxyscytonemin-related substances have been analyzed for their potential as antioxidants and their ability to interact with biological molecules. This research aids in the understanding of oxidative stress and its role in various health conditions. Studies on compounds like dimethoxycurcumin provide insights into their antioxidant capacity and biological functions, highlighting the relevance of such compounds in health and disease management (Teymouri et al., 2018).

Environmental and Toxicological Research

Furthermore, dimethoxyscytonemin and its derivatives have been a subject of study in environmental sciences and toxicology. Research in this field focuses on understanding the impact of these compounds on non-target organisms and their role in inducing oxidative stress. This is crucial for assessing environmental hazards and the safety of chemical compounds used in agriculture and other industries (Sharma et al., 2005), (Narra, 2017).

Pharmaceutical Research

Additionally, dimethoxyscytonemin-related compounds have been investigated for their potential pharmacological applications. This includes exploring their effects on different biological pathways and their therapeutic potential in various medical conditions, such as multiple sclerosis and mental health disorders. Understanding these compounds' mechanisms of action can lead to the development of new treatments and therapeutic strategies (Carlström et al., 2019), (Wong et al., 1995).